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Get Quote

Chemical Properties: Sanggenon C (CAS No. 80651-76-9) has a molecular formula of C₄₀H₃₆O₁₂ and a

molecular weight of 708.71 g/mol [1]. It is typically a light yellow to green-yellow solid [1].

Solubility and Stock Solution Preparation: Sanggenon C has low aqueous solubility and is typically

dissolved in DMSO for in vitro studies.

Solvent Solubility Preparation Example Storage

DMSO 100 mg/mL
(141.10 mM) [1]

Dissolve 5 mg of Sanggenon C in
50 μL of DMSO to make a 100

mg/mL stock solution.

Aliquot and store at
-20°C. Avoid repeated

freeze-thaw cycles [1].

In Vivo
Formulations

Requires

solubilizing
agents [1]

10% DMSO + 40% PEG300 + 5%

Tween 80 + 45% Saline [1]

Prepare fresh for animal

studies.

Experimental Protocols and Applications

In Vitro Anticancer Activity Assay

This protocol is adapted from studies on colon and gastric cancer cells [2] [1].
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Cell Lines: Human colorectal cancer cells (e.g., HT-29, LoVo, SW480) or gastric cancer cells (e.g.,

HGC-27, AGS) [2] [1].
Compound Treatment: Prepare working concentrations by diluting the DMSO stock solution into cell

culture medium. Final DMSO concentration should not exceed 0.1% (v/v). Include a vehicle control
(0.1% DMSO).

Proliferation/Viability Assay (CCK-8)
Seed cells in 96-well plates (5,000 cells/well) and allow to adhere for 12 hours [2].

Treat cells with Sanggenon C (e.g., 0-80 μM) for 12, 24, 48, or 72 hours [2].
Add CCK-8 reagent (10 μL/well) 2 hours before the end of the incubation period [2].

Measure absorbance at 450 nm using a microplate reader. Calculate the percentage of cell
viability relative to the vehicle control [2].

Apoptosis Analysis (Hoechst 33258 Staining)
Seed cells on sterile cover glasses in 6-well plates (1x10⁵ cells/well) [2].

Treat cells with Sanggenon C (e.g., 10, 20, 40 μM) for 24 hours [2].
Fix cells, wash with PBS, and stain with 0.5 mL Hoechst 33258 solution for 5 minutes at room

temperature in the dark [2].
Wash with PBS and observe chromatin condensation under a fluorescence microscope. Score

cells with apoptotic features (condensed, fragmented nuclei) [2].

In Vivo Efficacy Study

This protocol is based on models of cardiac hypertrophy and tumor xenografts [1] [3].

Animal Models: Male C57/BL6 mice (8 weeks old) for cardiac hypertrophy; nude mice for tumor
xenograft studies [1] [3].

Formulation for Intraperitoneal (IP) Injection: Dilute Sanggenon C in a vehicle of saline containing
1% Tween-80 [3].

Dosage and Administration:
Cardiac Hypertrophy Model: Administer 10 or 20 mg/kg/day via IP injection for 3 weeks [3].

Tumor Xenograft Model: Administer 10 or 20 mg/kg/day via IP injection for 21 days [1].
Functional and Tissue Analysis:

Assess cardiac function using echocardiography and hemodynamic measurements at the end
of the treatment period [3].

Evaluate tumor size and weight. Harvest heart or tumor tissues for histological staining (e.g.,
Hematoxylin and Eosin, Picro Sirius Red) and molecular analysis (e.g., Western blot, RT-qPCR)

[1] [3].

Mechanism of Action and Signaling Pathways
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Research indicates Sanggenon C acts through multiple pathways, summarized in the diagram below.

Anticancer Mechanisms (e.g., Colon, Gastric Cancer) Anti-inflammatory & Other Effects

Sanggenon C

Inhibits iNOS Expression &
NO Production Increases ROS Generation Inhibits ERK Signaling

Inhibits NF-κB
Activation

Suppresses Calceneurin/
NFAT2 Pathway

Promotes TRAF2
Expression

Activates Mitochondrial
Apoptosis Pathway

 Leads to  Activates

Downregulates Bcl-2,
Cyclin D1, CDK4

 Results in  Inhibits

Click to download full resolution via product page

Key experimental data supporting these mechanisms are summarized in the table below.

Biological Activity
Experimental
Model

Key
Concentrations/Doses

Observed Effects

Anti-proliferation &
Apoptosis

HT-29, HGC-27,
AGS cancer cells [2]

[1]

4-12 μM (In vitro) [1] Inhibited cell proliferation;
induced G0/G1 cell cycle

arrest; increased apoptosis
markers [1].

Antiviral Activity PRRSV-infected
PAMs and Marc-145

cells [4]

10 μM (In vitro) [4] Inhibited viral replication and
reduced secretion of

inflammatory cytokines [4].

Cardioprotective
Effects

Mouse cardiac

hypertrophy model
[3]

10, 20 mg/kg/day (IP) [3] Attenuated cardiac

hypertrophy and fibrosis;
improved heart function [3].
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Important Notes for Researchers

Purity and Supplier: Always use high-purity Sanggenon C (≥98%) from reputable suppliers, and
note the source as biological activity can vary [1] [3].

Vehicle Controls: Always include vehicle control groups (e.g., 0.1% DMSO for in vitro) to rule out
solvent toxicity [2].

Fresh Formulations: For in vivo studies, prepare the drug formulation freshly on the day of
administration to ensure stability and accuracy [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Basic Properties and Stock Solution Preparation]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b542400#sanggenon-c-

preparation-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
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